Cas no 903246-58-2 (4-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide
• CAS No: 903246-58-2
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 5494799
• Update Time: 2025-11-01

4-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• DRBVAWUJLZNQTF-UHFFFAOYSA-N
• 4-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide

• Inchi： 1S/C18H18N2O4S/c1-24-15-4-6-16(7-5-15)25(22,23)19-14-9-12-3-2-8-20-17(21)11-13(10-14)18(12)20/h4-7,9-10,19H,2-3,8,11H2,1H3
• InChI Key： DRBVAWUJLZNQTF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3CC(=O)N4C=3C(=C2)CCC4)(=O)=O)=CC=C(OC)C=C1

Additional information on 4-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide

Comprehensive Overview of 4-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide (CAS No. 903246-58-2)

In the realm of organic chemistry and pharmaceutical research, 4-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide (CAS No. 903246-58-2) stands out as a compound of significant interest. This molecule, with its intricate tricyclic structure and sulfonamide functional group, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique azatricyclic core, which may contribute to its biological activity and selectivity.

The compound's molecular framework combines a methoxybenzene moiety with a sulfonamide linkage, creating a hybrid structure that could interact with various biological targets. Recent studies have explored its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine. The presence of the 2-oxo-1-azatricyclo system suggests possible interactions with protein binding sites, making it a candidate for further investigation in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 903246-58-2 presents interesting challenges due to its complex ring system. Modern catalytic methods and green chemistry approaches are being explored to optimize its synthesis, reflecting the pharmaceutical industry's growing emphasis on sustainable production. The compound's physicochemical properties, including solubility and stability, are crucial factors being evaluated for potential formulation development.

In the context of current research trends, this molecule aligns with several hot topics in medicinal chemistry: the exploration of privileged structures for drug design, the development of targeted therapies, and the search for novel small molecule modulators. Its structural features share some similarity with known bioactive compounds, yet its unique configuration offers new possibilities for intellectual property development in the pharmaceutical sector.

The sulfonamide group in this compound is particularly noteworthy, as this functional group has demonstrated diverse biological activities in approved drugs. Current investigations focus on understanding how the tricyclic system influences the sulfonamide's pharmacodynamic profile. Computational chemistry and molecular modeling studies are being employed to predict its ADME properties and potential target interactions.

Quality control and analytical characterization of 4-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide require advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound's purity and confirm its structural integrity, which are essential for reliable research outcomes. The development of robust analytical methods for this compound contributes to the broader field of pharmaceutical analysis.

As the scientific community continues to explore novel chemical entities, compounds like CAS No. 903246-58-2 represent valuable tools for expanding our understanding of molecular recognition and drug-target interactions. Its study contributes to the growing body of knowledge in medicinal chemistry and may lead to discoveries with therapeutic potential. Future research directions may include structure optimization and evaluation in relevant biological assays to further elucidate its pharmacological profile.